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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099

For researchers, scientists, and drug development professionals seeking a comprehensive
understanding of dye performance in industrial applications, this guide provides a detailed cost-
benefit analysis of C.l. Reactive Black 5 against its common alternatives, Sulfur Black 1 and
Direct Black 22. This publication outlines key performance indicators, environmental impact,
and economic considerations, supported by experimental data and standardized testing
protocols.

Executive Summary

The selection of a black dye for cellulosic fibers like cotton is a critical decision in the textile
industry, balancing cost, performance, and environmental impact. C.l. Reactive Black 5 is a
widely used vinyl sulfone reactive dye known for its deep black shades and excellent fastness
properties due to the formation of a strong covalent bond with the fiber.[1][2] However, its
higher cost and the significant use of salt and alkali in the dyeing process present notable
drawbacks.[2] In contrast, Sulfur Black 1 offers a significant cost advantage and can be applied
in shorter dyeing cycles with less salt, but it is often associated with a greater environmental
footprint and potential for fabric tendering.[3][4] Direct Black 22 provides a cost-effective and
straightforward dyeing process but generally exhibits inferior wash fastness compared to
reactive and sulfur dyes.[5][6] This guide provides a quantitative comparison to aid in the
selection of the most appropriate black dye for specific industrial needs.

Performance Comparison
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The performance of these dyes is evaluated based on their dyeing efficiency (exhaustion and
fixation) and the durability of the color (fastness properties). Reactive Black 5 typically
demonstrates high fixation rates, ensuring a durable coloration.[7] Sulfur dyes also exhibit good
fastness, while direct dyes, due to their weaker physical bonding with the fiber, tend to have
lower fastness ratings.[2][5]

C.l. Reactive Black

Performance Metric - C.l. Sulfur Black 1 C.l. Direct Black 22
Exhaustion Rate (%) 70-95%][5] ~75%][7] 70-95%][5]
o Data not readily
Fixation Rate (%) ~90%][7] ] 70-95%][5]
available

Light Fastness (ISO

3[4 5[4 5-6[8
105-802) [4] [4] [8]
Wash Fastness (ISO

4-5[9] Good[6] 2-3[8][10]
105-C06)
Rubbing Fastness

4-5[9] Good[11] 3-4[8][10]
(Dry)
Rubbing Fastness

3-4[9] Moderate[11] 2[8][10]

(Wet)

Cost-Benefit Analysis

The economic viability of each dye is a primary consideration for industrial applications. Sulfur
Black 1 is generally the most cost-effective option, followed by Direct Black 22. Reactive Black
5 is typically the most expensive of the three.
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Cost & C.l. Reactive Black .
. C.l. Sulfur Black 1 C.l. Direct Black 22
Consumption 5
, X300 (~$3.60 USD)
Price (per kg) X310 (~$3.70 USD)[1]  $1.50 - $2.50 USDI[12] (13]
) i Varies, generally
Dyeing Cycle Time 6-8 hours[4] 3.5-4 hours[4]
shorter
Salt Consumption ]
100-120[4] 20-30[4] Lower than reactive
(9/L)
Water Consumption ]
35-60[2] Lower than reactive Generally lower

(L/kg of fabric)

Environmental Impact

The environmental footprint of the dyeing process is a critical factor, with increasing regulatory
scrutiny on wastewater discharge. Reactive dyeing processes are known for their high
consumption of water and salt, leading to high Total Dissolved Solids (TDS) in the effluent.[2]
Sulfur dyeing, while using less salt, can generate effluents with high sulfide content, which is
environmentally hazardous.[3] Direct dyes generally have a lower environmental impact during
the application stage but may require after-treatments to improve fastness, which can add to
the effluent load.
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Environmental C.l. Reactive Black .
C.l. Sulfur Black 1 C.l. Direct Black 22
Factor 5

Effluent - Unfixed Dye

20-50% 30-40% 5-20%
(%)
Effluent - COD/BOD High High Moderate
Effluent - Salinity )

High Moderate Low
(TDS)

Lower fastness may

Key Environmental High salt and alkali Sulfide in effluent, lead to more dye in
Concerns discharge potential for H2S gas wastewater over

product lifetime

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reproducibility.

Colorfastness to Washing (ISO 105-C06)

A specimen of the dyed textile, in contact with a multi-fiber adjacent fabric, is agitated in a soap
solution under specified conditions of time and temperature. The change in color of the
specimen and the staining of the adjacent fabric are then assessed using grey scales.

Colorfastness to Rubbing (ISO 105-X12)

This method determines the resistance of the color of the textile to rubbing off and staining
other materials. A colored test specimen is rubbed with a dry and a wet white crocking cloth
under specified pressure. The staining of the crocking cloths is assessed using the grey scale.

Dye Exhaustion and Fixation Rate

The exhaustion rate is determined by measuring the concentration of the dye in the dyebath
before and after the dyeing process using a spectrophotometer. The fixation rate is determined
by measuring the amount of dye on the fabric after dyeing and after a rigorous washing
process to remove any unfixed dye.
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Visualization of Processes
Industrial Dyeing Process for Reactive Black 5

The following diagram illustrates a typical workflow for dyeing cotton with Reactive Black 5 in
an industrial setting.
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Caption: Workflow for Reactive Black 5 dyeing of cotton.
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Decision Pathway for Black Dye Selection

This diagram provides a logical pathway for selecting the most suitable black dye based on key
industrial priorities.

Is lowest cost the primary driver?

Is high wash fastness critical?

Choose Reactive Black 5

No, with effluent treatment

Choose Direct Black 22 Choose Sulfur Black 1

Click to download full resolution via product page

Caption: Decision tree for industrial black dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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